Cas no 617722-56-2 (Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)acrylate)

• Product Name: Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)acrylate
• CAS No: 617722-56-2
• Molecular Formula: C₁₄H₁₄O₅
• Molecular Weight: 262.25796
• CID: 837384
• PubChem ID: 86311147

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)acrylate Properties

Names and Identifiers

• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)acrylate
• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate
• 2-Benzofuranacetic acid, 6-acetyl-2,3-dihydro-5-hydroxy-a-methylene-, methyl ester, (2S)-
• 2-Benzofuranacetic acid, 6-acetyl-2,3-dihydro-5-hydroxy-a-methylene-,methyl ester, (2S)-
• AKOS022184618
• METHYL 2-(6-ACETYL-5-HYDROXY-2,3-DIHYDRO-1-BENZOFURAN-2-YL)PROP-2-ENOATE
• 617722-56-2
• DTXSID601145934
• AKOS040762041
• FS-8883
• Methyl (2S)-6-acetyl-2,3-dihydro-5-hydroxy-alpha-methylene-2-benzofuranacetate
• [ "" ]
• DB-343227

• InChIKey： DEHDOIFRZZNNNY-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14O5/c1-7(14(17)18-3)12-5-9-4-11(16)10(8(2)15)6-13(9)19-12/h4,6,12,16H,1,5H2,2-3H3
• SMILES： CC(=O)C1=C(C=C2CC(OC2=C1)C(=C)C(=O)OC)O

Computed Properties

• Exact Mass: 262.08412354g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 262.08412354g/mol
• Heavy Atom Count: 19
• Complexity: 403
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Boiling Point: 432.5±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 164.0±22.2 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones